Cas no 4270-73-9 (1,3-Propanediol, 2-methyl-2-[(phenylmethoxy)methyl]-)
4270-73-9 structure
Product Name:1,3-Propanediol, 2-methyl-2-[(phenylmethoxy)methyl]-
CAS No:4270-73-9
MF:C12H18O3
MW:210.269524097443
CID:1515069
PubChem ID:12857484
Update Time:2025-04-21
1,3-Propanediol, 2-methyl-2-[(phenylmethoxy)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol, 2-methyl-2-[(phenylmethoxy)methyl]-
- 2-((benzyloxy)methyl)-2-methylpropane-1,3-diol
- AT35914
- KOQGIHZSLVPISI-UHFFFAOYSA-N
- 4270-73-9
- 2-{(benzyloxy)methyl}-2-methylpropane-1,3-diol
- 2-Benzyloxymethyl-2-methyl-1,3-propanediol
- SCHEMBL5555534
-
- Inchi: 1S/C12H18O3/c1-12(8-13,9-14)10-15-7-11-5-3-2-4-6-11/h2-6,13-14H,7-10H2,1H3
- InChI Key: KOQGIHZSLVPISI-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)CC(C)(CO)CO
Computed Properties
- Exact Mass: 210.12564
- Monoisotopic Mass: 210.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.69
1,3-Propanediol, 2-methyl-2-[(phenylmethoxy)methyl]- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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